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Compound of Interest

Compound Name:
Methyl 4-amino-5-iodo-2-

methoxybenzoate

Cat. No.: B171511 Get Quote

In-Depth Technical Guide: Methyl 4-amino-5-
iodo-2-methoxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for Methyl
4-amino-5-iodo-2-methoxybenzoate (CAS No: 137832-56-5). The information is intended to

ensure the safe handling, storage, and disposal of this compound in a laboratory setting.

Chemical Identification and Properties
Methyl 4-amino-5-iodo-2-methoxybenzoate is a substituted aromatic amine and a benzoic

acid ester. It is a solid at room temperature and is primarily used as an intermediate in chemical

synthesis.[1]
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Property Value Source

CAS Number 137832-56-5 [1]

Molecular Formula C₉H₁₀INO₃ [1]

Molecular Weight 307.09 g/mol [1]

Appearance Solid -

Melting Point Data not available -

Boiling Point Data not available -

Solubility Data not available -

Density Data not available -

Hazard Identification and Classification
Methyl 4-amino-5-iodo-2-methoxybenzoate is classified as hazardous. The GHS

classification indicates that it can cause harm if ingested, and may cause irritation to the skin,

eyes, and respiratory system.

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H335 May cause respiratory irritation

GHS Pictogram:

alt text

Signal Word:Warning
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Proper handling and storage procedures are critical to minimize the risk of exposure and

ensure the stability of the compound.

Handling
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved particulate respirator.

Hygiene Practices: Avoid breathing dust. Do not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep in a dark place and under an inert atmosphere.

Recommended storage temperature is between 2°C and 8°C.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.

Specific Hazards: Thermal decomposition may produce toxic fumes of carbon oxides,

nitrogen oxides, and hydrogen iodide.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment

(see Section 3.1). Avoid breathing dust and contact with the skin and eyes.

Environmental Precautions: Prevent the material from entering drains or waterways.
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Containment and Cleanup: Carefully sweep up the solid material, avoiding dust generation.

Place in a suitable, labeled container for disposal. Clean the spill area with a damp cloth.

Toxicological Information
Detailed quantitative toxicological data such as LD50 and LC50 values for Methyl 4-amino-5-
iodo-2-methoxybenzoate are not readily available. The primary known toxicological effects

are based on its GHS classification.

Toxicity Endpoint Result

Acute Oral Toxicity Harmful if swallowed (H302)

Skin Corrosion/Irritation Causes skin irritation (H315)

Serious Eye Damage/Irritation Causes serious eye irritation (H319)

Respiratory Irritation May cause respiratory irritation (H335)

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable federal, state, and

local regulations. It should be treated as hazardous waste. Do not allow it to enter the sewer

system.

Diagrams
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Caption: Workflow for Safe Handling of Methyl 4-amino-5-iodo-2-methoxybenzoate.
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Caption: Decision Tree for Emergency Response to a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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